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In-Depth Technical Guide to 5-Bromo-2-
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 5-Bromo-2-methoxybenzyl alcohol (CAS No: 80866-82-6).[1] It is a

halogenated aromatic compound with applications as a key intermediate in organic synthesis,

particularly in the development of pharmaceutical agents and other biologically active

molecules. This document includes detailed tables of its properties, experimental protocols for

its synthesis and analysis, and a discussion of its reactivity and potential applications in drug

discovery.

Chemical and Physical Properties
5-Bromo-2-methoxybenzyl alcohol is a solid at room temperature.[2] Its core structure

consists of a benzene ring substituted with a bromine atom, a methoxy group, and a

hydroxymethyl group.
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Property Value

IUPAC Name (5-Bromo-2-methoxyphenyl)methanol[1]

CAS Number 80866-82-6[1]

Molecular Formula C₈H₉BrO₂[1]

Molecular Weight 217.06 g/mol [1]

SMILES COc1ccc(Br)cc1CO[3]

InChI
1S/C8H9BrO2/c1-11-8-3-2-7(9)4-6(8)5-10/h2-

4,10H,5H2,1H3[3]

Physicochemical Data
Property Value

Melting Point 68-71 °C[2]

Density 1.5±0.1 g/cm³

Flash Point 134.9±23.2 °C

Polar Surface Area 29.5 Å²

XLogP3 1.5

Spectral Data
The structural elucidation of 5-Bromo-2-methoxybenzyl alcohol is supported by various

spectroscopic techniques.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons,

the methylene protons of the benzyl group, and the methoxy group protons.

¹³C NMR: The carbon NMR spectrum shows distinct peaks corresponding to the eight carbon

atoms in the molecule, including the carbon atoms of the aromatic ring, the methylene group,

and the methoxy group.
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Infrared (IR) Spectroscopy
The IR spectrum exhibits characteristic absorption bands corresponding to the O-H stretching

of the alcohol, C-H stretching of the aromatic ring and alkyl groups, and C-O stretching of the

alcohol and ether functionalities.

Mass Spectrometry (MS)
The mass spectrum shows a molecular ion peak corresponding to the molecular weight of the

compound, as well as fragmentation patterns characteristic of a substituted benzyl alcohol.

Synthesis and Experimental Protocols
5-Bromo-2-methoxybenzyl alcohol is typically synthesized via the reduction of its

corresponding aldehyde, 5-Bromo-2-methoxybenzaldehyde.

Synthesis of 5-Bromo-2-methoxybenzyl alcohol from 5-
Bromo-2-methoxybenzaldehyde
Reaction Scheme:

5-Bromo-2-methoxybenzaldehyde 5-Bromo-2-methoxybenzyl alcoholReductionNaBH4, MeOH

Click to download full resolution via product page

A typical synthetic workflow for the reduction of the aldehyde.

Experimental Protocol:

A common method for the reduction of aldehydes to alcohols is the use of sodium borohydride

(NaBH₄) in an alcoholic solvent.[4][5][6]

Dissolution: Dissolve 5-Bromo-2-methoxybenzaldehyde in methanol (MeOH) in a round-

bottom flask equipped with a magnetic stirrer.

Cooling: Cool the solution to 0 °C in an ice bath.
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Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) portion-wise to the

stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Quenching: Carefully quench the reaction by the slow addition of water or a dilute acid (e.g.,

1M HCl) at 0 °C.

Extraction: Extract the product into an organic solvent such as ethyl acetate.

Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous

sodium sulfate or magnesium sulfate, and filter.

Purification: Remove the solvent under reduced pressure. The crude product can be further

purified by recrystallization or column chromatography on silica gel.

Reactivity and Applications in Drug Development
5-Bromo-2-methoxybenzyl alcohol serves as a versatile intermediate in the synthesis of

more complex molecules due to its functional groups. The hydroxyl group can be further

functionalized or used as a protecting group, while the bromine atom allows for various cross-

coupling reactions to form new carbon-carbon or carbon-heteroatom bonds.

While specific signaling pathways involving this exact molecule are not extensively

documented, its role as a "bulk drug intermediate" suggests its use in the synthesis of various

pharmaceutical compounds.[7] Benzyl alcohol derivatives, in general, are present in a wide

range of biologically active molecules. For instance, substituted benzylbenzene derivatives

have been investigated for their inhibitory effects on sodium-dependent glucose cotransporters

(SGLT), relevant to diabetes treatment.[2]

The following diagram illustrates a logical workflow for utilizing this compound in a drug

discovery context.
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5-Bromo-2-methoxybenzyl alcohol
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Preclinical Development
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Drug discovery workflow utilizing 5-Bromo-2-methoxybenzyl alcohol.

Safety and Handling
5-Bromo-2-methoxybenzyl alcohol is harmful if swallowed, in contact with skin, or if inhaled.

[1] It causes skin and serious eye irritation and may cause respiratory irritation.[1]

Precautionary Measures:
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Wear protective gloves, protective clothing, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on skin: Wash with plenty of water.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Storage:

Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Conclusion
5-Bromo-2-methoxybenzyl alcohol is a valuable building block in organic synthesis with

established physical, chemical, and spectral properties. Its utility as a pharmaceutical

intermediate highlights its importance for researchers and professionals in drug development.

Adherence to appropriate safety protocols is essential when handling this compound. This

guide provides a foundational understanding of its characteristics and potential applications,

serving as a resource for its effective and safe utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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